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Compound of Interest

Compound Name: 1-Decanol

Cat. No.: B1663958 Get Quote

An In-Depth Technical Guide to the Environmental Fate and Biodegradability of 1-Decanol

Introduction
1-Decanol (CAS 112-30-1), also known as decyl alcohol or capric alcohol, is a straight-chain

fatty alcohol with the molecular formula C₁₀H₂₂O.[1][2] It presents as a colorless, viscous liquid

with a characteristic sweet, fat-like odor.[2] Due to its amphipathic nature, 1-decanol finds

extensive use in various industrial and commercial applications, including the manufacturing of

plasticizers, lubricants, surfactants, solvents, and as a fragrance ingredient.[3][4] Its ability to

permeate the skin has also led to investigations into its use as a penetration enhancer for

transdermal drug delivery. Given its widespread production and use, a thorough understanding

of its environmental fate, biodegradability, and ecotoxicological profile is essential for assessing

its environmental risk and ensuring its safe application. This guide provides a comprehensive

technical overview of the current scientific knowledge on these aspects.

Physical and Chemical Properties
The environmental transport and fate of a chemical are largely governed by its physical and

chemical properties. These properties determine its partitioning between environmental

compartments such as air, water, soil, and biota.
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Property Value Reference

Molecular Formula C₁₀H₂₂O

Molar Mass 158.28 g/mol

Appearance Colorless viscous liquid

Density 0.829 g/cm³ at 20-25 °C

Melting Point 5-7 °C

Boiling Point 230-231 °C

Flash Point 82 - 108 °C

Vapor Pressure <1 hPa at 20 °C

Water Solubility
0.37 g/100ml (370 mg/L) at

20°C (Very Poor)

Octanol/Water Partition

Coefficient (log Pow)
4.23 - 4.57

Auto-ignition Temperature 254 - 255 °C

Environmental Fate and Transport
The environmental fate of 1-decanol is characterized by rapid biodegradation under aerobic

conditions and a low potential for bioaccumulation. Its physical properties suggest it will

partition to soil and sediment if released to water, with some volatilization occurring.

Abiotic Degradation
Abiotic degradation processes for 1-decanol in the environment are considered minor

compared to biodegradation.

Hydrolysis: 1-decanol lacks functional groups susceptible to hydrolysis under typical

environmental pH and temperature conditions. Therefore, hydrolysis is not an expected

environmental fate process.
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Photolysis: In the atmosphere, 1-decanol released as vapor will be degraded by reacting

with photochemically produced hydroxyl radicals. While specific atmospheric half-life data is

not detailed in the provided results, this is a known degradation pathway for volatile organic

compounds.

Biodegradation
1-decanol is classified as "readily biodegradable," indicating that it is unlikely to persist in the

environment.

Aerobic Biodegradation: This is the primary degradation pathway for 1-decanol in soil and

aquatic environments. The process is initiated by microorganisms that oxidize the terminal

methyl group. The pathway involves the sequential oxidation of 1-decanol to decanal and

then to decanoic acid. The resulting fatty acid is then metabolized through the β-oxidation

pathway, ultimately leading to mineralization into carbon dioxide and water.

Anaerobic Biodegradation: While aerobic degradation is dominant, anaerobic processes can

occur in environments devoid of oxygen, such as deep sediments. The anaerobic

degradation of fatty alcohols typically involves a syntrophic consortium of bacteria. The initial

steps involve the conversion of the alcohol to the corresponding fatty acid, which is then

broken down by acetogenic bacteria into acetate, CO₂, and H₂. Methanogenic archaea then

convert these intermediates into methane and carbon dioxide.

Biodegradation Data

Classification Readily Biodegradable

Result 88% degradation after 30 days

Test Guideline Based on OECD Guidelines

Mineralization (ThCO₂) Prediction Expected to exceed 60%

Oxygen Demand (ThOD) Prediction Expected to exceed 60%

10-day Window Pass

Bioaccumulation and Mobility
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Bioaccumulation: The potential for 1-decanol to bioaccumulate in aquatic organisms is

considered low. Based on its log Kow of 4.57, a Bioconcentration Factor (BCF) of 20 has

been estimated. This low BCF value suggests that the substance is not likely to accumulate

significantly in the tissues of aquatic organisms.

Transport and Mobility: If released into the environment, 1-decanol is expected to exhibit

moderate mobility in soil. Its low water solubility and relatively high log Kow indicate a

tendency to adsorb to organic matter in soil and sediment. Volatilization from water surfaces

is expected, with estimated half-lives of 27 hours for a model river and 12 days for a model

lake. Due to its low vapor pressure, significant volatilization from dry soil is less likely.

Ecotoxicological Profile
1-decanol is classified as toxic to aquatic organisms and may cause long-term adverse effects

in the aquatic environment.

Table of Aquatic Toxicity

Endpoint Value Species Exposure Time Reference

Acute Toxicity

LC50 (Fish) 2.4 mg/L Fish 96 h

EC50 (Aquatic

Invertebrates)
3.2 mg/L

Aquatic

Invertebrates
48 h

ErC50 (Algae) 2.7 mg/L Algae 96 h

Chronic Toxicity

LC50 (Fish) 3.4 mg/L Fish 120 h

| NOEC (Fish) | 0.26 mg/L | Fish | 33 d | |

Experimental Protocols
The assessment of biodegradability is typically conducted following internationally recognized

standards, such as the OECD Guidelines for the Testing of Chemicals.
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Ready Biodegradability - OECD 301F (Manometric
Respirometry)
This method is commonly used to assess the ready biodegradability of poorly soluble

compounds like 1-decanol.

Objective: To determine the extent and rate of aerobic biodegradation by measuring oxygen

consumption over a 28-day period.

Methodology Summary:

Test Substance Preparation: A known concentration of 1-decanol (typically at a

concentration that provides sufficient carbon without being toxic, e.g., 100 mg/L) is added to

a mineral salt medium. Due to its low solubility, it may be adsorbed onto an inert support or

emulsified.

Inoculum: The test is inoculated with a small volume of activated sludge from a domestic

wastewater treatment plant. The inoculum is washed and aerated prior to use to reduce

background respiration.

Test Vessels: The mixture of medium, test substance, and inoculum is placed in sealed

vessels equipped with a device to measure oxygen consumption (a respirometer or OxiTop

system).

Controls:

Blank Control: Contains only inoculum and mineral medium to measure the background

respiration of the microorganisms.

Reference Control: A readily biodegradable substance (e.g., sodium benzoate or glucose)

is run in parallel to verify the viability and activity of the inoculum.

Toxicity Control: Contains both the test substance and the reference substance to check

for any inhibitory effects of 1-decanol on the microbial population.

Incubation: The vessels are incubated in the dark at a constant temperature (e.g., 20-25°C)

for 28 days. The contents are continuously stirred to ensure oxygen distribution.
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Data Collection: Oxygen consumption is measured periodically throughout the 28-day test

period.

Calculation: The percentage of biodegradation is calculated by comparing the measured

biological oxygen demand (BOD) to the theoretical oxygen demand (ThOD). A substance is

considered "readily biodegradable" if it reaches at least 60% of its ThOD within a 10-day

window following the start of biodegradation (which itself must begin within the first 14 days

of the test).

Visualizations
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Caption: Aerobic degradation pathway of 1-decanol to mineralization.

Generalized Anaerobic Biodegradation Workflow
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Generalized Anaerobic Biodegradation
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Caption: Key stages in the anaerobic degradation of organic matter.
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Experimental Workflow for Biodegradability Testing
(OECD 301F)

OECD 301F Experimental Workflow
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Click to download full resolution via product page

Caption: Workflow for OECD 301F ready biodegradability testing.

Conclusion
1-Decanol is a widely used chemical that, upon release to the environment, is not expected to

persist. Its primary removal mechanism is rapid aerobic biodegradation, which leads to

complete mineralization. The substance has a low potential for bioaccumulation in aquatic

organisms. While it is considered toxic to aquatic life, its rapid degradation mitigates long-term

exposure risk. Standardized testing protocols, such as those from the OECD, provide a robust

framework for assessing its environmental safety profile. This comprehensive understanding of

its environmental fate and biodegradability is crucial for professionals in research and drug

development to ensure its responsible management and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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